1-Propanoylpiperidine-2-carboxylic acid
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Description
1-Propanoylpiperidine-2-carboxylic acid is a piperidine derivative featuring a propanoyl group (C₃H₅O) attached to the nitrogen atom of the piperidine ring and a carboxylic acid moiety at the 2-position. The compound has been utilized as a negative control in infrared ion spectroscopy (IRIS) studies to differentiate spectral features from structurally similar metabolites . Despite its utility in research, commercial availability has been discontinued, as noted by CymitQuimica .
Structure
3D Structure
Properties
IUPAC Name |
1-propanoylpiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-2-8(11)10-6-4-3-5-7(10)9(12)13/h7H,2-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKARCZKZPJUTSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCCC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Substituent Variations
Key structural analogs differ in substituent groups, substitution positions, and functional modifications, leading to distinct chemical behaviors. Below is a comparative analysis:
| Compound Name | Substituent(s) | Molecular Weight (g/mol) | Key Properties/Applications |
|---|---|---|---|
| 1-Propanoylpiperidine-2-carboxylic acid | Propanoyl (N), carboxylic acid (C2) | ~199.2 (estimated) | IR spectral control; discontinued |
| 1-(2-Oxopropyl)piperidine-2-carboxylic acid | 2-Oxopropyl (N), carboxylic acid (C2) | ~185.2 (estimated) | IR spectral mismatch with target |
| 1-Methylpiperidine-2-carboxylic acid HCl | Methyl (N), HCl salt (C2) | ~193.7 | Enhanced solubility via salt formation |
| 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid | Ethoxycarbonyl (N), carboxylic acid (C4) | ~215.2 | High synthetic accessibility |
| 1-Isopropylpiperidine-4-carboxylic acid | Isopropyl (N), carboxylic acid (C4) | ~185.3 | Increased steric bulk |
| 1-(Pyrimidin-2-yl)piperidine-3-carboxylic acid HCl | Pyrimidinyl (N), HCl salt (C3) | ~257.7 | Potential bioactivity via aromaticity |
Physicochemical Properties
- Solubility: The hydrochloride salt forms (e.g., 1-Methylpiperidine-2-carboxylic acid HCl) exhibit higher aqueous solubility compared to the free carboxylic acid forms (e.g., 1-Propanoylpiperidine-2-carboxylic acid) due to ionic interactions .
- Lipophilicity: The propanoyl and ethoxycarbonyl groups enhance lipophilicity, influencing membrane permeability and metabolic stability. For instance, 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid has a calculated Log S of -2.2, indicating moderate solubility in organic phases .
- Acidity: Carboxylic acid groups at positions 2 or 4 (e.g., 1-Propanoylpiperidine-2-carboxylic acid vs. 1-Isopropylpiperidine-4-carboxylic acid) alter pKa values, affecting ionization under physiological conditions .
Key Research Findings and Implications
- Substituent-Driven Design: Modifying substituents (e.g., switching from propanoyl to pyrimidinyl groups) can optimize solubility, bioactivity, or stability for drug discovery applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
